Cas no 64000-53-9 (Benzaldehyde, 3,4-bis(hexyloxy)-)

• Product Name: Benzaldehyde, 3,4-bis(hexyloxy)-
• CAS No: 64000-53-9
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 425171
• PubChem ID: 11822937
• Update Time: 2025-04-19

Benzaldehyde, 3,4-bis(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,4-bis(hexyloxy)-
• 3,4-dihexoxybenzaldehyde
• 3,4-dihexyloxybenzaldehyde
• 3,4-Bis-hexyloxy-benzaldehyde
• SCHEMBL5053914
• 3,4-BIS(HEXYLOXY)BENZALDEHYDE
• FGIGDNKLOWBLKJ-UHFFFAOYSA-N
• AKOS024390361
• 64000-53-9
• DTXSID30473869

• Inchi： 1S/C19H30O3/c1-3-5-7-9-13-21-18-12-11-17(16-20)15-19(18)22-14-10-8-6-4-2/h11-12,15-16H,3-10,13-14H2,1-2H3
• InChI Key： FGIGDNKLOWBLKJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1OCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 306.2196
• Monoisotopic Mass: 306.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53